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Compound of Interest

Compound Name: 3-(Benzylamino)propanamide

Cat. No.: B095572 Get Quote

Essential Safety and Handling Guide for 3-
(Benzylamino)propanamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
(Benzylamino)propanamide (CAS No. 16490-80-5). Adherence to these procedures is

essential for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
3-(Benzylamino)propanamide is a chemical that requires careful handling due to its potential

health hazards. The primary routes of exposure are ingestion, skin contact, and eye contact.

The following table summarizes the known hazards.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral GHS07 Warning
H302: Harmful if

swallowed[1]

Skin

corrosion/irritation
GHS07 Warning

H315: Causes skin

irritation[1]

Serious eye

damage/eye irritation
GHS07 Danger

H318: Causes serious

eye damage[1]

Specific target organ

toxicity, single

exposure

GHS07 Warning
H335: May cause

respiratory irritation[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling 3-(Benzylamino)propanamide:

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.[2]

Skin Protection
Wear impervious, chemical-resistant gloves and

protective clothing to prevent skin exposure.[2]

Respiratory Protection

If handling in a way that generates dust or

aerosols, or if exposure limits are exceeded, use

a full-face respirator with an appropriate filter.[2]

Operational Plan: From Handling to Disposal
A systematic approach to handling and disposal is crucial for laboratory safety. The following

workflow outlines the key steps to be followed.
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Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Review SDS

Don Appropriate PPE

Prepare Well-Ventilated Area

Weigh/Measure in a Fume Hood

Transfer to Reaction Vessel

Address Spills Immediately

Decontaminate Work Surfaces

Collect Waste in Labeled Container

Dispose of Contaminated PPE as Hazardous Waste

Arrange for Licensed Chemical Disposal

Click to download full resolution via product page

Caption: Standard operating procedure for handling 3-(Benzylamino)propanamide.
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Step-by-Step Handling and Disposal Protocol
1. Pre-Handling Preparations:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

3-(Benzylamino)propanamide.

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above.

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood.[2]

2. Handling Procedures:

Avoid Contact: Do not get the substance in eyes, on skin, or on clothing.

Weighing and Transferring: When weighing or transferring the solid, take care to avoid dust

formation.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place when not in

use.

3. Spill Management:

Immediate Action: In case of a spill, evacuate non-essential personnel from the area.

Containment: Use personal protective equipment and absorb the spill with an inert material

such as sand or vermiculite.

Collection: Collect the absorbed material into a suitable, closed container for disposal.[3] Do

not use combustible materials like sawdust.

Ventilation: Ensure adequate ventilation during cleanup.

4. Disposal Plan:
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Waste Collection: Collect waste 3-(Benzylamino)propanamide and any contaminated

materials in a designated, properly labeled hazardous waste container.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste in accordance with institutional and local regulations.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous waste. Puncture the container to prevent reuse

before discarding.

Final Disposal: The collected waste must be disposed of through a licensed chemical waste

disposal service. Do not empty into drains or sewer systems.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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